Cas no 4331-22-0 (Versicolorin B)

• Product Name: Versicolorin B
• CAS No: 4331-22-0
• Molecular Formula: C₁₈H₁₂O₇
• Molecular Weight: 340.283685684204
• CID: 928892
• PubChem ID: 107849

Versicolorin B Properties

Names and Identifiers

• VERSICOLORINB
• Versicolorin B
• Versicolorin C
• 6A6V34KGOC
• (4S,8R)-2,16,18-trihydroxy-7,9-dioxapentacyclo[10.8.0.03,10.04,8.014,19]icosa-1,3(10),11,14(19),15,17-hexaene-13,20-dione
• Anthra(2,3-b)furo(3,2-d)furan-5,10-dione, 2,3,3a,12a-tetrahydro-4,6,8-trihydroxy-, (3aS-cis)-
• Anthra(2,3-b)furo(3,2-d)furan-5,10-dione, 2,3,3a,12a-tetrahydro-4,6,8-trihydroxy-, cis-(+-)-
• BABJNKGTTYCTOO-ULCDLSAGSA-N
• 16049-49-3
• DTXSID50936320
• ANTHRA(2,3-B)FURO(3,2-D)FURAN-5,10-DIONE, 2,3,3A,12A-TETRAHYDRO-4,6,8-TRIHYDROXY-, CIS-(-)-
• 4331-22-0
• C20575
• Anthra[2,3-b]furo[3,2-d]furan-5,10-dione, 2,3,3a,12a-tetrahydro-4,6,8-trihydroxy-, cis-(.+/-.)-
• Q27140066
• UNII-W81KF41T35
• (+/-)-VERSICOLORIN B
• W81KF41T35
• VERSICOLORIN B, (+/-)-
• CHEMBL4744009
• Anthra(2,3-b)furo(3,2-d)furan-5,10-dione, 2,3,3a,12a-tetrahydro-4,6,8-trihydroxy-, (3aR,12aS)-rel-
• (3aS,12aR)-4,6,8-trihydroxy-2,3,3a,12a-tetrahydroanthra[2,3-b]furo[3,2-d]furan-5,10-dione
• UNII-6A6V34KGOC
• CHEBI:72674
• ANTHRA(2,3-B)FURO(3,2-D)FURAN-5,10-DIONE, 2,3,3A,12A-TETRAHYDRO-4,6,8-TRIHYDROXY-, CIS-(+/-)-
• Anthra(2,3-b)furo(3,2-d)furan-5,10-dione, 2,3,3a,12a-tetrahydro-4,6,8-trihydroxy-, (3aS,12aR)-

• InChIKey： BABJNKGTTYCTOO-ULCDLSAGSA-N
• Inchi： 1S/C18H12O7/c19-6-3-8-12(10(20)4-6)16(22)14-9(15(8)21)5-11-13(17(14)23)7-1-2-24-18(7)25-11/h3-5,7,18-20,23H,1-2H2/t7-,18+/m0/s1
• SMILES： O1CC[C@H]2C3C(=C4C(C5C(=CC(=CC=5C(C4=CC=3O[C@@H]12)=O)O)O)=O)O

Computed Properties

• Exact Mass: 340.05830272g/mol
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 0
• Monoisotopic Mass: 340.05830272g/mol
• Heavy Atom Count: 25
• Complexity: 606
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 113

Experimental Properties

• Refractive Index: 1.4790 (estimate)
• Boiling Point: 396.1°C (rough estimate)
• Melting Point: 298°C (rough estimate)
• Density: 1.3361 (rough estimate)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones Hydroxyanthraquinones
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Hydroxyanthraquinones